Cas no 257621-57-1 (ETHANONE, 1-[2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL]-)

ETHANONE, 1-[2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL]- structure
257621-57-1 structure
Product Name:ETHANONE, 1-[2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL]-
CAS No:257621-57-1
MF:C10H12O5
MW:212.199283599854
CID:3434412
PubChem ID:10608579
Update Time:2025-04-21

ETHANONE, 1-[2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL]- Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 1-[2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL]-
    • SCHEMBL7893039
    • F70640
    • 1-(2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL)ETHAN-1-ONE
    • 257621-57-1
    • 1-(2,6-Dihydroxy-4-(methoxymethoxy)phenyl)ethanone
    • Inchi: 1S/C10H12O5/c1-6(11)10-8(12)3-7(4-9(10)13)15-5-14-2/h3-4,12-13H,5H2,1-2H3
    • InChI Key: YERNVCHGEMXKEN-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=C(C(C(C)=O)=C(C=1)O)O

Computed Properties

  • Exact Mass: 212.06847348g/mol
  • Monoisotopic Mass: 212.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 76Ų

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